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Compound of Interest

Compound Name: Mefenidramium metilsulfate

Cat. No.: B048653 Get Quote

A thorough review of publicly available scientific literature and chemical databases reveals a

significant lack of reproducible data for Mefenidramium metilsulfate, a topical antihistamine.

This absence of published experimental studies, including synthesis protocols, quantitative

performance data, and detailed mechanistic pathways, prevents the creation of a

comprehensive guide comparing its performance to other alternatives. While the compound is

identified as the active ingredient in certain topical preparations for itching, the underlying

scientific evidence to support a detailed, data-driven comparison is not accessible in the public

domain.

Mefenidramium metilsulfate is chemically identified as (2-

(Diphenylmethoxy)ethyl)trimethylammonium methyl sulfate.[1] It is classified as a topical

antihistamine, suggesting its mechanism of action involves blocking histamine receptors in the

skin to reduce itching and inflammation.[2] However, specific studies detailing its binding

affinity, efficacy in validated models, or comparative performance against other antihistamines

are not readily available.
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Identifier Value Source

IUPAC Name

2-

benzhydryloxyethyl(trimethyl)a

zanium;methyl sulfate

PubChem[3][4]

CAS Number 4858-60-0 PubChem[3][4]

Molecular Formula C19H27NO5S PubChem[3][4]

Molecular Weight 381.5 g/mol PubChem[3]

Synonyms
Mefenidramium methylsulfate,

Metilsulfato de mefenidramio
PubChem, LookChem[3][4][5]

General Experimental Protocols for Topical
Antihistamines
In the absence of specific published protocols for Mefenidramium metilsulfate, a generalized

workflow for the evaluation of a novel topical anti-pruritic (anti-itch) agent is described below.

This workflow represents a typical path for preclinical and clinical evaluation.
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Generalized workflow for the development of a topical anti-pruritic drug.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b048653?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generalized Signaling Pathway for H1
Antihistamines
Mefenidramium metilsulfate is categorized as a local antihistamine.[2] The primary

mechanism of action for H1 antihistamines involves the competitive antagonism of the

histamine H1 receptor. The following diagram illustrates this general pathway. It is important to

note that this is a representative diagram for the class of H1 antihistamines and has not been

specifically validated for Mefenidramium metilsulfate.
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Generalized signaling pathway for a histamine H1 receptor antagonist.
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In conclusion, while Mefenidramium metilsulfate is a known chemical entity used in topical

formulations, the lack of accessible, peer-reviewed data on its performance, reproducibility, and

specific molecular interactions makes a detailed comparative analysis impossible at this time.

For researchers and drug development professionals, this highlights a gap in the scientific

literature concerning an established compound. Further studies would be required to generate

the necessary data for a robust comparison with alternative therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. GSRS [precision.fda.gov]

2. Méfénidramium méthylsulfate : substance active à effet thérapeutique - VIDAL [vidal.fr]

3. Mefenidramium Metilsulfate | C19H27NO5S | CID 71533 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Mefenidramium Metilsulfate | C19H27NO5S | CID 71533 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Mefenidramium metilsulfate｜lookchem [lookchem.com]

To cite this document: BenchChem. [Scarcity of Reproducible Data on Mefenidramium
Metilsulfate Hampers Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b048653#reproducibility-of-published-
mefenidramium-metilsulfate-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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